Cas no 1805356-67-5 (2-Cyano-3-(difluoromethyl)-5-fluoropyridine-6-sulfonamide)

• Product Name: 2-Cyano-3-(difluoromethyl)-5-fluoropyridine-6-sulfonamide
• CAS No: 1805356-67-5
• MF: C₇H₄F₃N₃O₂S
• MW: 251.18577003479
• CID: 4872259
• Update Time: 2025-05-26

2-Cyano-3-(difluoromethyl)-5-fluoropyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-5-fluoropyridine-6-sulfonamide

• Inchi： 1S/C7H4F3N3O2S/c8-4-1-3(6(9)10)5(2-11)13-7(4)16(12,14)15/h1,6H,(H2,12,14,15)
• InChI Key： JAKFCOAVOABNPU-UHFFFAOYSA-N
• SMILES： S(C1C(=CC(C(F)F)=C(C#N)N=1)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 399
• XLogP3: 0.5
• Topological Polar Surface Area: 105

Additional information on 2-Cyano-3-(difluoromethyl)-5-fluoropyridine-6-sulfonamide

2-Cyano-3-(difluoromethyl)-5-fluoropyridine-6-sulfonamide: A Comprehensive Overview

The compound with CAS No. 1805356-67-5, known as 2-Cyano-3-(difluoromethyl)-5-fluoropyridine-6-sulfonamide, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is notable for its unique structural features, which include a pyridine ring substituted with cyano, difluoromethyl, and fluoro groups, along with a sulfonamide functional group. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various chemical applications.

Recent studies have highlighted the potential of 2-Cyano-3-(difluoromethyl)-5-fluoropyridine-6-sulfonamide in the development of advanced materials and pharmaceuticals. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the context of drug discovery. The sulfonamide group, a common motif in medicinal chemistry, is known for its ability to form hydrogen bonds and interact with biological targets, making this compound a promising candidate for therapeutic applications.

The synthesis of 2-Cyano-3-(difluoromethyl)-5-fluoropyridine-6-sulfonamide involves a multi-step process that combines principles from organic synthesis and catalysis. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation. For instance, the use of transition metal catalysts has been reported to enhance the yield and purity of the compound during the sulfonation step. These improvements are critical for scaling up production to meet increasing demand from both academic and industrial sectors.

In terms of applications, 2-Cyano-3-(difluoromethyl)-5-fluoropyridine-6-sulfonamide has shown promise in agrochemicals and specialty chemicals. Its ability to act as a precursor for herbicides and fungicides has been demonstrated in several studies. The presence of fluorinated groups enhances the stability and bioavailability of the compound, making it suitable for use in harsh environmental conditions. Moreover, its compatibility with modern agricultural practices underscores its importance in sustainable crop protection.

From an environmental perspective, understanding the fate and transport of 2-Cyano-3-(difluoromethyl)-5-fluoropyridine-6-sulfonamide is crucial for assessing its potential impact on ecosystems. Recent research has focused on its degradation pathways under various environmental conditions, such as soil microbial activity and photodegradation. These studies aim to ensure that the compound's use does not pose significant risks to biodiversity or human health.

Looking ahead, the development of novel derivatives of 2-Cyano-3-(difluoromethyl)-5-fluoropyridine-6-sulfonamide is expected to expand its utility further. By modifying substituents on the pyridine ring or altering the sulfonamide group, chemists can tailor the compound's properties for specific applications. For example, introducing electron-withdrawing groups could enhance its electronic conductivity, making it suitable for use in organic electronics or optoelectronic devices.

In conclusion, 2-Cyano-3-(difluoromethyl)-5-fluoropyridine-6-sulfonamide stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications across multiple disciplines. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial innovation.